Mechanistic Guide: Mitochondrial Metabolism of Sodium Propionate-1,2-13C2
Mechanistic Guide: Mitochondrial Metabolism of Sodium Propionate-1,2-13C2
Executive Summary
Sodium Propionate-1,2-13C2 is a high-precision stable isotope tracer used to interrogate mitochondrial anaplerosis, tricarboxylic acid (TCA) cycle flux, and gluconeogenesis. Unlike uniformly labeled glucose ([U-13C6]Glucose), which enters the TCA cycle primarily via Acetyl-CoA, propionate enters via Succinyl-CoA , bypassing the early oxidative steps of the cycle.
This entry point makes it a critical tool for researchers studying:
-
Anaplerotic Flux: The replenishment of TCA intermediates, essential in hepatocytes and rapidly dividing cancer cells.
-
B12-Dependent Pathways: The functional integrity of Methylmalonyl-CoA Mutase (MUT).[1][2][3]
-
Gluconeogenesis: Tracing carbon flow from anaplerotic substrates to glucose.
This guide details the biochemical fate of the 1,2-13C2 label, the resulting isotopologue distributions, and a validated experimental workflow for mitochondrial metabolic flux analysis.
Mechanistic Core: Carbon Fate Mapping[4]
Understanding the specific propagation of the 13C label is the foundation of accurate data interpretation. The unique feature of [1,2-13C2]propionate is its transformation into [1,3-13C2]Succinyl-CoA , which subsequently scrambles in the symmetric TCA intermediates.
The Propionate Oxidation Pathway
Propionate metabolism occurs in the mitochondrial matrix via the sequences of carboxylation, epimerization, and isomerization.
-
Activation: Propionate is converted to Propionyl-CoA by Propionyl-CoA Synthetase. The carbon skeleton (C3-C2-C1) and label (C1, C2) are preserved.[4][5]
-
Carboxylation (PCC): Propionyl-CoA Carboxylase adds an unlabeled bicarbonate (HCO3-) to the
-carbon (C2). -
Isomerization (MUT): Methylmalonyl-CoA Mutase (B12-dependent) catalyzes a carbon skeleton rearrangement. The carbonyl-SCoA group (C1) migrates to the methyl carbon (C3).
-
Mechanism: Free radical rearrangement.
-
Transformation: The labeled C1 (CO-SCoA) moves to the unlabeled C3 (Methyl). The labeled C2 becomes a methylene group.
-
Product: Succinyl-CoA [1,3-13C2] .
-
TCA Cycle Propagation and Scrambling
Once Succinyl-CoA [1,3-13C2] enters the TCA cycle, it is converted to Succinate.
-
Symmetry Breaker: Succinate is a symmetric molecule. The enzyme Succinate Dehydrogenase cannot distinguish between the C1 and C4 carboxyls.
-
Result: The [1,3-13C2]Succinate is rotationally equivalent to [2,4-13C2]Succinate.
-
Fumarate/Malate/Oxaloacetate (OAA): These pools become a 50:50 mixture of isotopomers labeled at positions (1,3) and (2,4) .
-
Citrate Formation: Condensation with unlabeled Acetyl-CoA yields Citrate (M+2).
-
Oxidative Decarboxylation: In the subsequent steps (IDH and
-KGDH), the carboxyl carbons derived from OAA are lost as CO2.-
Since the OAA pool contains labels at carboxyls (C1 or C4) and internal carbons (C3 or C2), the loss of carboxyls results in the loss of one 13C atom per molecule in the first turn.
-
Signature: Transition from M+2 (Succinate/Malate/Citrate) to M+1 (
-Ketoglutarate/Succinate 2nd gen).
-
Pathway Visualization
The following diagram illustrates the carbon atom transitions and the specific generation of M+2 and M+1 isotopologues.
Caption: Carbon fate map of Propionate-1,2-13C2 showing the generation of [1,3-13C2]Succinyl-CoA and subsequent scrambling in the TCA cycle.
Experimental Protocol: Mitochondrial Flux Analysis
This protocol is designed for adherent mammalian cells (e.g., HepG2, C2C12, HEK293) but can be adapted for isolated mitochondria.
Reagents & Preparation
-
Stock Solution: Prepare 500 mM in PBS, filter sterilize (0.22 µm). Store at -20°C.
-
Culture Medium: DMEM lacking glucose and glutamine (for strict flux analysis) or standard DMEM (for tracer tracing), supplemented with 10% dialyzed FBS.
Workflow Steps
| Step | Action | Critical Technical Note |
| 1. Seeding | Seed cells in 6-well plates (approx. 5x10^5 cells/well). Culture until 70-80% confluence. | Over-confluence alters mitochondrial dynamics and contact inhibition signaling. |
| 2. Wash | Wash cells 2x with warm PBS. | Removes residual unlabeled metabolites from standard media. |
| 3. Pulse | Add medium containing 1-5 mM Sodium Propionate-1,2-13C2 . | 1-2 mM is physiological for liver models; 5 mM ensures saturation for flux calculation. |
| 4. Incubation | Incubate for 24 hours (Steady State) or 0-60 mins (Dynamic Flux). | Steady state is preferred for total anaplerotic contribution analysis. |
| 5. Quench | Rapidly aspirate medium. Wash 1x with ice-cold saline. Add 80% Methanol (-80°C) immediately. | Metabolism must be stopped instantly to prevent turnover during harvest. |
| 6. Extraction | Scrape cells, transfer to tubes. Vortex. Freeze-thaw (LN2 / 37°C) 3x. Centrifuge at 15,000 x g for 10 min at 4°C. | The freeze-thaw cycle ensures complete rupture of mitochondrial membranes. |
| 7. Drying | Transfer supernatant to glass vial. Evaporate under N2 stream or SpeedVac. | Ensure samples are completely dry before derivatization. |
| 8. Derivatization | Add MOX (Methoxyamine HCl in pyridine) then MTBSTFA (with 1% TBDMS). | MOX protects keto groups (OAA, |
Analytical Workflow Diagram
Caption: Step-by-step experimental workflow for 13C-propionate tracing in mammalian cells.
Data Interpretation: Mass Isotopomer Distribution (MID)
Correct interpretation relies on distinguishing the M+2 signature (direct anaplerosis) from the M+1 signature (oxidative cycling).
Expected Labeling Patterns (TBDMS Derivatives)
| Metabolite | Fragment (M-57) | Dominant Isotopologues | Interpretation |
| Succinate | m/z 289 | M+2 | Direct entry via Propionyl-CoA -> Succinyl-CoA. High M+2 indicates high anaplerotic flux. |
| Fumarate | m/z 287 | M+2 | Equilibrated with Succinate pool. |
| Malate | m/z 419 | M+2 | Direct flow from Fumarate. |
| Citrate | m/z 459 | M+2 | Condensation of M+2 OAA with unlabeled Acetyl-CoA. |
| m/z 360 | M+1 / M+2 | M+2: Loss of unlabeled CO2 (from [1,3]OAA path).M+1: Loss of labeled CO2 (from [2,4]OAA path). | |
| Glutamate | m/z 432 | M+1 / M+2 | Reflects |
Calculation of Fractional Contribution
To quantify the contribution of propionate to the Succinate pool:
Where
Applications in Drug Development
-
Mitochondrial Toxicity Screening: Drugs causing mitochondrial dysfunction (e.g., Complex I inhibitors) often suppress oxidative TCA flux. Using [1,2-13C2]propionate allows differentiation between oxidative flux (M+1 generation in later cycles) and anaplerotic entry (M+2 accumulation). A buildup of M+2 Succinate with low M+1 Glutamate suggests a block in TCA cycling downstream of Succinate.
-
Metabolic Reprogramming in Cancer: Tumors often upregulate anaplerosis to support biomass synthesis. High incorporation of propionate into Citrate (M+2) indicates that the tumor is utilizing anaplerotic substrates to fuel lipid synthesis (via Citrate export), a key vulnerability in certain cancer subtypes.
-
B12 Deficiency & MMA Models: In Methylmalonic Acidemia (MMA) research, the conversion of Propionyl-CoA to Succinyl-CoA is blocked. This tracer is the "Gold Standard" for assessing the efficacy of gene therapies or small molecule activators of MUT, evidenced by the restoration of M+2 labeling in TCA intermediates.
References
-
Antoniewicz, M. R. (2018). A guide to 13C metabolic flux analysis for the cancer biologist. Experimental & Molecular Medicine.[10] Link
-
Barshop, B. A., et al. (1991). Metabolism of 1-13C-propionate in vivo in patients with disorders of propionate metabolism. Pediatric Research. Link
-
Crown, S. B., & Antoniewicz, M. R. (2013). Publishing 13C metabolic flux analysis studies: A review and recommendations. Metabolic Engineering. Link
-
Jones, J. G., et al. (1997). Measurement of gluconeogenesis and pyruvate recycling in the rat liver: a simple analysis of glucose and glutamate isotopomers during metabolism of [1,2,3-13C3]propionate. FEBS Letters. Link
-
Sunny, N. E., et al. (2010). Mitochondrial flux and anaplerosis in the perfused rat heart: a 13C NMR study using [1,2-13C2]propionate. American Journal of Physiology-Endocrinology and Metabolism. Link
Sources
- 1. Propionyl-CoA - Wikipedia [en.wikipedia.org]
- 2. researchgate.net [researchgate.net]
- 3. medlink.com [medlink.com]
- 4. Carbon-13 Nuclear Magnetic Resonance Study of Metabolism of Propionate by Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Carbon-13 nuclear magnetic resonance study of metabolism of propionate by Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Major pathway of the conversion of propionyl-CoA into succinyl-CoA in human cells [pfocr.wikipathways.org]
- 7. researchgate.net [researchgate.net]
- 8. sigmaaldrich.com [sigmaaldrich.com]
- 9. 丙酸钠-1,2-13C2 99 atom % 13C | Sigma-Aldrich [sigmaaldrich.com]
- 10. d-nb.info [d-nb.info]
